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Compound of Interest

Compound Name: Methoxypropyl acetate

Cat. No.: B1672280

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safe handling and use
of Methoxypropyl acetate in a laboratory setting. The information is compiled from various
safety data sheets (SDS) to ensure a thorough understanding of its properties and potential
hazards. This guide is intended to supplement, not replace, formal safety training and
institutional protocols.

Chemical Identification and Physical Properties

Methoxypropyl acetate, also known as Propylene glycol monomethyl ether acetate (PGMEA),
is a colorless liquid with a mild, ether-like odor. It is widely used as a solvent in various
laboratory and industrial applications.
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Property Value References
Chemical Formula CeH1203 [1112]
Molecular Weight 132.16 g/mol [1][2]
CAS Number 108-65-6 [31[4]1[5][6]
Appearance Colorless clear liquid [31141[5]
Odor Sweet, ether-like [1][4]
Boiling Point 146 °C/294.8 °F @ 760 5]
mmHg
Melting Point -87 °C/-124.6 °F [5]
Flash Point 42 °C /107.6 °F [5]
Miscible with most organic
Solubility solvents, slightly soluble in [1]

water.

Hazard Identification and Classification

Methoxypropyl acetate is classified as a flammable liquid and may cause drowsiness or

dizziness.[3][7] It is crucial to handle this chemical in well-ventilated areas and away from

ignition sources.

GHS Hazard Statements:

e H226: Flammable liquid and vapour.[3][6][8]

e H336: May cause drowsiness or dizziness.[3]

Precautionary Statements (Prevention):

e P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[3][5][6][8]

e P240: Ground/bond container and receiving equipment.[3][4][5][6]
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e P241: Use explosion-proof electrical/ventilating/lighting equipment.[3][5][6][8]

e P242: Use non-sparking tools.[3][5][6][8]

o P243: Take action to prevent static discharges.[3][5][6][7]

e P261: Avoid breathing mist or vapour or spray.[3][7]

e P271: Use only outdoors or in a well-ventilated area.[3][7]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][5][7][8]

Toxicological Data

The toxicological data for Methoxypropyl acetate indicates a low order of acute toxicity. The
primary health effects observed at high concentrations are irritation to the eyes and respiratory
tract, and central nervous system depression.[9]

Test Species Route Value Guideline References
Acute Oral o
o > 5,000 similar to
Toxicity Rat Oral [10]
mg/kg OECD 401
(LD50)
Acute Dermal o
o ] > 5,000 similar to
Toxicity Rabbit Dermal [10]
mg/kg OECD 402
(LD50)
Acute
Inhalation ] >23.5mg/l (6 similarto
o Rat Inhalation [10]
Toxicity h) OECD 403
(LC50)
S ) No skin
Skin Irritation Rabbit Dermal o OECD 404 [6]
irritation
- : No eye
Eye Irritation Rabbit Ocular o OECD 405 [6]
irritation
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Ecological Information

Methoxypropyl acetate is considered readily biodegradable and is not expected to
bioaccumulate.[3][10]

Test Result Guideline References
Ready 83% BOD of ThOD

_ . OECD 301F [3]
Biodegradability (28 d)

o ) 134 mgl/l
Toxicity to Fish (LC50,
96h) (Oncorhynchus OECD 203 [3]
myKkiss)

Toxicity to Daphnia > 500 mg/I (Daphnia 6]
(EC5H0, 48h) magna)

Experimental Protocols

The toxicological and ecotoxicological data presented are based on internationally recognized
OECD (Organisation for Economic Co-operation and Development) guidelines. The following
are brief overviews of the methodologies for key experiments.

Acute Oral Toxicity (OECD Guideline 401)

This test determines the lethal dose 50 (LD50), which is the single dose of a substance that
can be expected to cause death in 50% of the test animals.[11][12]

o Test Animals: Typically, rats are used and are fasted before the administration of the
substance.[11]

o Administration: The test substance is administered in graduated doses to several groups of
animals via gavage.[11]

o Observation: Animals are observed for signs of toxicity and mortality over a period of time.
[11]

o Data Analysis: The LD50 value is statistically derived from the dose-response data.[11]
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Acute Dermal Irritation (OECD Guideline 404)

This method assesses the potential of a substance to cause skin irritation.[1][13][14][15][16]
Test Animal: The albino rabbit is the preferred species.[1][13]

Application: A single dose of the test substance is applied to a small area of the animal's
shaved skin. An untreated area serves as a control.[1][16]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specific intervals (e.g., 1, 24, 48, and 72 hours) after application.[14][15]

Scoring: The degree of irritation is scored to evaluate the severity and reversibility of the
effects.[16]

Acute Eye Irritation (OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.[5][17][18]
[19][20]

Test Animal: The albino rabbit is the preferred species.[17][18]

Application: A single dose of the test substance is applied into the conjunctival sac of one
eye. The other eye serves as a control.[5][18]

Observation: The eyes are examined for lesions of the conjunctiva, cornea, and iris at
specific intervals (1, 24, 48, and 72 hours).[18]

Evaluation: The degree of irritation is scored to assess the severity and reversibility of the
effects.[18]

Fish, Acute Toxicity Test (OECD Guideline 203)

This test determines the concentration of a substance that is lethal to 50% of the test fish
(LC50) over a short period.[2][21][22][23][24]

» Test System: A suitable fish species, such as the Zebrafish (Brachydanio rerio), is used.[22]
[24]
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o Exposure: Fish are exposed to at least five concentrations of the test substance in a
geometric series for a period of 96 hours.[21][23]

» Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.[2][21]

o Data Analysis: The LC50 is calculated using statistical methods.[22]

Ready Biodegradability - Manometric Respirometry Test
(OECD Guideline 301F)

This method assesses the potential for a substance to be readily biodegradable by aerobic
microorganisms.[3][4][6][7][8]

e Principle: The test measures the oxygen consumed by a microbial population while
degrading the test substance in a closed respirometer.[3][8]

e Inoculum: Activated sludge from a domestic wastewater treatment plant is typically used as
the microbial source.[6]

e Procedure: A solution of the test substance in a mineral medium is inoculated with the
microorganisms and incubated in a closed flask. The consumption of oxygen is measured
over 28 days.[4][8]

o Result: If the substance reaches a certain percentage of its theoretical oxygen demand
(typically 60%) within a 10-day window during the 28-day period, it is considered readily
biodegradable.[6]

Laboratory Handling and Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of Methoxypropyl
acetate in a laboratory setting, from preparation to disposal.
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Safe Handling Workflow for Methoxypropyl Acetate

First-Aid Measures
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In the event of exposure to Methoxypropyl acetate, the following first-aid measures should be

taken:

Inhalation: Remove the victim to fresh air. If rapid recovery does not occur, seek medical
attention.[4]

Skin Contact: Remove contaminated clothing and wash the skin thoroughly with soap and
water.[4][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek medical attention.[4][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[4][6]

Fire-Fighting Measures

Methoxypropyl acetate is a flammable liquid.

Suitable Extinguishing Media: Use alcohol-resistant foam, water spray or fog, dry chemical
powder, or carbon dioxide.[4][6]

Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[4][6]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[5][7] Burning can produce carbon monoxide and carbon dioxide.[4][5]

Protective Equipment: Firefighters should wear full protective clothing and self-contained
breathing apparatus.[4][5]

Accidental Release Measures

In the event of a spill, take the following steps:

Eliminate Ignition Sources: Remove all sources of heat, sparks, and open flames.[4][5]

Ventilate the Area: Ensure adequate ventilation.[8]
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» Contain the Spill: Use an appropriate absorbent material to contain the spill.[4][8]
e Clean Up: Collect the absorbed material into a suitable container for disposal.[4][8]

o Personal Protection: Wear appropriate personal protective equipment during cleanup.[8]

Handling and Storage

» Handling: Handle in a well-ventilated area, away from ignition sources.[4] Use non-sparking
tools and take precautionary measures against static discharge.[5][8] Avoid contact with skin,
eyes, and clothing.[4]

o Storage: Store in a cool, dry, well-ventilated place away from sunlight and heat sources.[4][5]
Keep containers tightly closed.[4][5] Store away from strong oxidizing agents.[4]

Personal Protective Equipment

o Eye/Face Protection: Wear safety goggles or a face shield.[4][5]

o Skin Protection: Use solvent-resistant gloves (e.g., nitrile).[4] Wear protective clothing to
prevent skin contact.[5]

» Respiratory Protection: If ventilation is inadequate, use an appropriate respirator with a filter
for organic vapors.[3][4]

This guide is intended for informational purposes and should be used in conjunction with your
institution's specific safety protocols and the manufacturer's safety data sheet. Always prioritize
safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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